Cas no 145742-68-3 (5-chloro-2-(difluoromethoxy)benzaldehyde)

5-chloro-2-(difluoromethoxy)benzaldehyde structure
145742-68-3 structure
Product Name:5-chloro-2-(difluoromethoxy)benzaldehyde
CAS No:145742-68-3
MF:C8H5ClF2O2
MW:206.573908567429
MDL:MFCD03412195
CID:1315076
PubChem ID:4770949
Update Time:2025-04-20

5-chloro-2-(difluoromethoxy)benzaldehyde Chemical and Physical Properties

Names and Identifiers

    • Benzaldehyde, 5-chloro-2-(difluoromethoxy)-
    • 5-CHLORO-2-(DIFLUOROMETHOXY)BENZALDEHYD
    • 5-Chloro-2-(difluoromethoxy)benzaldehyde98%
    • 5-Chloro-2-(Difluoromethoxy)Benzaldehyde(WXC01104)
    • EN300-36149
    • Z55672047
    • SCHEMBL613846
    • 145742-68-3
    • PS-8069
    • CS-0433028
    • 5-chloro-2-(difluoromethoxy)benzaldehyde
    • MFCD03412195
    • DB-196430
    • AKOS000297141
    • W11090
    • VFA74268
    • 5-chloro-2-(difluoromethoxy) benzaldehyde
    • MDL: MFCD03412195
    • Inchi: 1S/C8H5ClF2O2/c9-6-1-2-7(13-8(10)11)5(3-6)4-12/h1-4,8H
    • InChI Key: FRNLODWJIKMPDY-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=C(C=O)C=1)OC(F)F

Computed Properties

  • Exact Mass: 205.99465
  • Monoisotopic Mass: 205.9946134g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 26.3Ų

Experimental Properties

  • PSA: 26.3

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